Cas no 2850-92-2 (3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1))
2850-92-2 structure
Product Name:3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1)
CAS No:2850-92-2
MF:C13H15BrClN3
MW:328.63530087471
CID:257728
PubChem ID:24190383
Update Time:2025-04-19
3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1)
- 5-bromo-4-N-(2-phenylethyl)pyridine-3,4-diamine,hydrochloride
- NSC107355
- NSC-107355
- DTXSID90637829
- 5-Bromo-N~4~-(2-phenylethyl)pyridine-3,4-diamine--hydrogen chloride (1/1)
- 2850-92-2
-
- Inchi: 1S/C13H14BrN3.ClH/c14-11-8-16-9-12(15)13(11)17-7-6-10-4-2-1-3-5-10;/h1-5,8-9H,6-7,15H2,(H,16,17);1H
- InChI Key: LSIODUIOJTZXTB-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1NCCC1C=CC=CC=1)N.Cl
Computed Properties
- Exact Mass: 291.03722
- Monoisotopic Mass: 327.01379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 50.94
- LogP: 4.53710
3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1) Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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